Cas no 1670249-37-2 (Azido-PEG9-acid)

• Product Name: Azido-PEG9-acid
• CAS No: 1670249-37-2
• MF: C₂₁H₄₁N₃O₁₁
• MW: 511.563747167587
• MDL: MFCD13184977
• CID: 2951105
• Update Time: 2025-05-19

Azido-PEG9-acid Chemical and Physical Properties

Names and Identifiers

• 叠氮-九聚乙二醇-羧酸
• Azido-PEG9-acid
• N3-PEG9-CH2CH2COOH
• N3-PEG9-COOH
• N3-PEG(9)-COOH

• MDL： MFCD13184977
• Inchi： 1S/C21H41N3O11/c22-24-23-2-4-28-6-8-30-10-12-32-14-16-34-18-20-35-19-17-33-15-13-31-11-9-29-7-5-27-3-1-21(25)26/h1-20H2,(H,25,26)
• InChI Key： SITPDBHRMHFFHS-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCN=[N+]=[N-])CCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 511.274109g/mol
• Monoisotopic Mass: 511.274109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 30
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 135
• Molecular Weight: 511.6g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on Azido-PEG9-acid

Recent Advances in Azido-PEG9-acid (CAS: 1670249-37-2) for Biomedical Applications

Azido-PEG9-acid (CAS: 1670249-37-2) is a polyethylene glycol (PEG) derivative featuring an azide functional group and a carboxylic acid terminus. This bifunctional molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in bioconjugation, drug delivery, and material science. The azide group enables click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the carboxylic acid allows for further functionalization via amide bond formation. Recent studies have explored its utility in developing novel therapeutics, diagnostic probes, and biomaterials.

A 2023 study published in Bioconjugate Chemistry demonstrated the use of Azido-PEG9-acid as a linker for antibody-drug conjugates (ADCs). Researchers conjugated the azide group to a modified antibody via strain-promoted azide-alkyne cycloaddition (SPAAC), followed by coupling of cytotoxic payloads to the carboxylic acid. This approach yielded ADCs with improved homogeneity and pharmacokinetic profiles compared to traditional lysine-based conjugations. The extended PEG spacer (9 ethylene glycol units) was critical for reducing steric hindrance and enhancing payload solubility.

In nanotechnology applications, Azido-PEG9-acid has shown promise for surface functionalization of nanoparticles. A Journal of Materials Chemistry B (2024) report detailed its use in creating "stealth" liposomes, where the azide group facilitated covalent attachment of targeting ligands while the PEG chain provided steric stabilization against opsonization. The carboxylic acid terminus enabled subsequent loading of anticancer drugs through pH-sensitive hydrazone bonds, demonstrating a 40% increase in tumor accumulation compared to non-PEGylated controls in murine models.

The compound's role in PROTAC (proteolysis-targeting chimera) development was highlighted in ACS Chemical Biology (2023). Scientists utilized Azido-PEG9-acid as a flexible linker connecting E3 ligase ligands to target protein binders. The extended hydrophilic spacer improved cellular permeability and proteasome recruitment efficiency, with lead compounds showing nanomolar degradation activity against previously "undruggable" targets. Molecular dynamics simulations revealed that the PEG9 length optimally balanced rigidity and flexibility for ternary complex formation.

Recent innovations in bioorthogonal chemistry have expanded Azido-PEG9-acid's utility. A Nature Communications (2024) study reported its incorporation into metabolic oligosaccharide engineering (MOE) strategies. Cells fed with azido-modified sugars were subsequently labeled with alkyne-bearing probes via Azido-PEG9-acid intermediates, enabling high-resolution imaging of glycocalyx dynamics. The PEG spacer minimized nonspecific interactions while maintaining reaction kinetics, achieving 92% labeling efficiency in live-cell studies.

Quality control and characterization of Azido-PEG9-acid remain active research areas. A 2024 Analytical Chemistry paper introduced a novel LC-MS/MS method for quantifying trace impurities in commercial batches, identifying critical quality attributes affecting conjugation efficiency. This work established that maintaining ≤0.5% diol impurities (from PEG oxidation) is essential for reproducible bioconjugation yields in GMP applications.

Looking forward, the unique properties of Azido-PEG9-acid (1670249-37-2) position it as a key building block for next-generation biopharmaceuticals. Ongoing clinical trials featuring this linker in ADC architectures (NCT05480332) and emerging applications in CRISPR delivery systems suggest its growing importance in translational medicine. Future research directions may explore its combination with emerging click chemistry modalities like tetrazine ligation or photocatalytic azide reactions.